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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cysteine protease inhibitor GSK-2793660,

with a focus on its cross-reactivity profile against various human cathepsins. GSK-2793660 is

recognized as a potent, selective, and irreversible inhibitor of Cathepsin C (CTSC), also known

as Dipeptidyl Peptidase I (DPP-I).[1][2][3] This guide compiles available data on its inhibitory

activity, outlines a typical experimental protocol for assessing cathepsin inhibition, and presents

relevant biological pathways and experimental workflows.

Data Presentation: Inhibitor Selectivity Profile
GSK-2793660 has been characterized as a highly potent inhibitor of Cathepsin C, with a

reported half-maximal inhibitory concentration (IC50) in the low nanomolar range, between

<0.43 and 1 nM.[1][2][3] However, a comprehensive, publicly available dataset quantifying its

cross-reactivity against a broad panel of other human cathepsins (e.g., Cathepsin B, K, L, S) is

not readily available in the reviewed literature.

The following table provides the known inhibition data for GSK-2793660 against Cathepsin C

and serves as a template for researchers to populate with their own experimental data for other

cathepsins.
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Cathepsin Target IC50 / Ki (nM) Inhibition Type Data Source

Cathepsin C

(CTSC/DPP-I)
<0.43 - 1

Irreversible,

Substrate-Competitive
[1][2][3]

Cathepsin B Data not available - -

Cathepsin D Data not available - -

Cathepsin G Data not available - -

Cathepsin K Data not available - -

Cathepsin L Data not available - -

Cathepsin S Data not available - -

Signaling Pathway: Cathepsin C-Mediated
Activation of Neutrophil Serine Proteases
Cathepsin C plays a crucial role in the activation of several neutrophil serine proteases (NSPs),

which are key mediators of inflammation and immune responses. By cleaving the N-terminal

dipeptide from their zymogen forms, Cathepsin C activates pro-inflammatory proteases such as

Neutrophil Elastase (NE), Cathepsin G (CG), and Proteinase 3 (PR3). The inhibition of

Cathepsin C by GSK-2793660 is therefore a therapeutic strategy to modulate the activity of

these downstream proteases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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